Ethyl 4-(allylamino)-6-nitro-3-quinolinecarboxylate

• IUPAC Name: ethyl 6-nitro-4-(prop-2-enylamino)quinoline-3-carboxylate
• InChI: InChI=1S/C15H15N3O4/c1-3-7-16-14-11-8-10(18(20)21)5-6-13(11)17-9-12(14)15(19)22-4-2/h3,5-6,8-9H,1,4,7H2,2H3,(H,16,17)
• InChI Key: VWIRFLPRDUWZTJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C2C=CC(=CC2=C1NCC=C)[N+](=O)[O-]
• Molecular Formula: C15H15N3O4
• Molecular Weight: 301.30 g/mol

Description

Ethyl 4-(allylamino)-6-nitro-3-quinolinecarboxylate, also known as EANC, is a synthetic compound that has been extensively studied for its potential applications in medicinal chemistry. This molecule belongs to the class of quinoline derivatives, which are known for their diverse biological activities. EANC has been shown to exhibit promising anti-cancer, anti-inflammatory, and anti-microbial properties.

Scientific Research Applications

Synthesis Techniques

• One-Step Synthesis : Venkatesan et al. (2010) presented an efficient one-step procedure for synthesizing quinoline-3-carboxylic acid ethyl esters, starting from various substituted o-nitrobenzaldehydes (Venkatesan, Hocutt, Jones, & Rabinowitz, 2010).

• Cyclization Reactions : Kim et al. (2002) detailed the synthesis of ethyl 3-quinolinecarboxylates using oxidative cyclization reactions (Kim, Chung, & Im, 2002).

• Tandem Addition-Elimination-SNAr Reaction : Bunce et al. (2011) explored a method to synthesize ethyl 1,4-dihydro-4-oxo-3-quinolinecarboxylate, an important structure in several drug compounds (Bunce, Lee, & Grant, 2011).

Potential Applications

• Cytotoxic Activity : Deady et al. (2003) studied the cytotoxic activity of carboxamide derivatives of benzo[b][1,6]naphthyridines, which might suggest potential for quinoline derivatives in cancer treatment (Deady, Rodemann, Zhuang, Baguley, & Denny, 2003).

• Antituberculosis Agents : Jaso et al. (2005) synthesized new quinoxaline-2-carboxylate 1,4-dioxide derivatives, evaluating them as antituberculosis agents (Jaso, Zarranz, Aldana, & Monge, 2005).

• Corrosion Inhibition : Zarrouk et al. (2014) conducted quantum chemical calculations on quinoxalines as corrosion inhibitors for copper, indicating potential industrial applications (Zarrouk, Hammouti, Dafali, Bouachrine, Zarrok, Boukhris, & Al-Deyab, 2014).

• Fluorescent Properties : Trávníček et al. (2014) synthesized Schiff bases derived from quinolinone, examining their fluorescent properties, which could be relevant for imaging applications (Trávníček, Buchtík, & Němec, 2014).